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Compound of Interest

Compound Name: C.l. Acid Red 276

Cat. No.: B15175169

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.
Always consult the specific SDS for C.lI. Acid Red 276 before handling or use.

Introduction

C.l. Acid Red 276 is an azo dye, a class of synthetic organic compounds characterized by the
presence of one or more azo groups (—N=N-). While widely used in various industrial
applications, including textiles and research, it is imperative that professionals handling this
substance are thoroughly familiar with its potential hazards and the requisite safety
precautions. This guide provides an in-depth overview of the known safety information,
handling procedures, and toxicological data related to C.l. Acid Red 276 and similar azo dyes.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), C.I. Acid Red 276 is classified with the following hazards:

» Serious Eye Damage/Eye Irritation: It is known to cause serious eye damage[1][2].

e Hazardous to the Aquatic Environment (Acute and Chronic): The substance is very toxic to
aquatic life with long-lasting effects[1][2].
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Table 1: GHS Hazard Classification for C.I. Acid Red 276

Hazard Class Category Hazard Statement

Serious eye damage/eye 1 H318: Causes serious eye
irritation damage[1][2]

Hazardous to the aquatic 1 H400: Very toxic to aquatic
environment, acute hazard life[1][2]

Hazardous to the aquatic 1 H410: Very toxic to aquatic life
environment, long-term hazard with long lasting effects[1][2]

Toxicological Profile

Specific quantitative toxicological data, such as LD50 values for acute oral, dermal, or
inhalation toxicity for C.l. Acid Red 276, are not readily available in the public domain.
However, toxicological studies on other acid dyes can provide some insight into the potential
hazards associated with this class of compounds. It is crucial to note that the following data
pertains to other acid dyes and should be considered for contextual understanding only.

Table 2: Toxicological Data for Selected Acid Dyes (for reference only)
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Substance Test Result Source
European
) o LD50 > 1000 mg/kg Commission Scientific
Acid Red 52 Acute oral toxicity (rat) ]
bw Committee on
Consumer Products
European
) 13-week study NOAEL = 1000 mg/kg ~ Commission Scientific
Acid Red 52

(gavage)

bw/day

Committee on

Consumer Products

C.l. Acid Red 114

Carcinogenicity (rats,

drinking water)

Increased skin, liver,

and other tumors

National Toxicology

Program

Acid Red 33

Acute oral toxicity (rat)

LD50 > 3160 mg/kg
bw

European
Commission Scientific
Committee on

Consumer Products

A significant concern with azo dyes is their metabolic cleavage into aromatic amines, some of

which are known carcinogens. The metabolism of azo dyes can occur via azoreductases

present in the liver and intestinal microflora.

Safety and Handling Precautions

Based on the known hazards of C.I. Acid Red 276 and general practices for handling azo

dyes, the following precautions are recommended.

Engineering Controls

o Ventilation: Handle in a well-ventilated area. Use local exhaust ventilation to control the

dispersion of dust.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) approved eye protection.

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and a lab coat or other protective

clothing to prevent skin contact.

If dust is generated and ventilation is
Respiratory Protection inadequate, use a NIOSH-approved particulate

respirator.

Hygiene Measures

Wash hands thoroughly after handling.
Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.

Contaminated work clothing should not be allowed out of the workplace.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash skin with soap and water. If irritation
persists, seek medical attention.

Inhalation: Remove from exposure to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Fire and Explosion Hazard

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.
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» Hazardous Combustion Products: May include carbon oxides, nitrogen oxides, and sulfur
oxides.

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Wear appropriate
personal protective equipment.

e Environmental Precautions: Prevent entry into sewers and public waters.

» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of C.I. Acid Red 276 are not
publicly available, a general workflow for evaluating the safety of an azo dye can be
conceptualized.
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Caption: General workflow for assessing the safety of an azo dye.

Conclusion

C.l. Acid Red 276 is a chemical that requires careful handling due to its classification as a
substance that can cause serious eye damage and is very toxic to aquatic life. While specific
quantitative toxicity data is limited, the potential for azo dyes to metabolize into harmful
aromatic amines necessitates stringent adherence to safety protocols. Researchers, scientists,
and drug development professionals must utilize appropriate engineering controls, wear the
recommended personal protective equipment, and follow established safe handling and
disposal practices to minimize exposure and environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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